Cas no 3101-11-9 (4-Nitrophenyl N-benzoylglycinate)

• Product Name: 4-Nitrophenyl N-benzoylglycinate
• CAS No: 3101-11-9
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• MDL: MFCD00483664
• CID: 1445209
• PubChem ID: 569973
• Update Time: 2025-08-04

4-Nitrophenyl N-benzoylglycinate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-benzoyl-, 4-nitrophenyl ester
• 4-Nitrophenyl 2-benzamidoacetate
• (4-nitrophenyl) 2-benzamidoacetate
• LS-09309
• 4-nitrophenyl N-(phenylcarbonyl)glycinate
• SMR000591047
• 4-Nitrophenyl N-benZoylglycinate (BZ-Gly-OPh(4-NO2))
• 4-Nitrophenyl (benzoylamino)acetate #
• 4-Nitrophenyl2-benzamidoacetate
• 4-nitrophenyl 2-(phenylformamido)acetate
• STL427215
• Z56941973
• MLS001178238
• 3101-11-9
• HMS2903A13
• MFCD00483664
• AKOS017259414
• ALBB-027193
• hippuric acid 4-nitrophenyl ester
• CHEMBL32011
• ZPOAJFPTNSFEDJ-UHFFFAOYSA-N
• 4-nitrophenyl N-benzoylglycinate
• Hippuric acid p-nitrophenyl ester
• 4-Nitrophenyl benzoylglycinate
• 4-Nitrophenyl N-benzoylglycinate

• MDL： MFCD00483664
• Inchi： 1S/C15H12N2O5/c18-14(10-16-15(19)11-4-2-1-3-5-11)22-13-8-6-12(7-9-13)17(20)21/h1-9H,10H2,(H,16,19)
• InChI Key： ZPOAJFPTNSFEDJ-UHFFFAOYSA-N
• SMILES： O(C(CNC(C1C=CC=CC=1)=O)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 300.07462149g/mol
• Monoisotopic Mass: 300.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on 4-Nitrophenyl N-benzoylglycinate

Recent Advances in the Study of 4-Nitrophenyl N-benzoylglycinate (CAS: 3101-11-9) in Chemical Biology and Pharmaceutical Research

4-Nitrophenyl N-benzoylglycinate (CAS: 3101-11-9) is a synthetic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its nitrophenyl and benzoylglycine moieties, serves as a critical intermediate in the synthesis of bioactive molecules and as a substrate for enzymatic studies. Recent studies have explored its role in drug delivery systems, enzyme kinetics, and as a precursor for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its potential in advancing biomedical science.

One of the most notable applications of 4-Nitrophenyl N-benzoylglycinate is its use as a chromogenic substrate for esterase and protease assays. The compound's nitrophenyl group releases a yellow-colored nitrophenolate ion upon enzymatic hydrolysis, enabling real-time monitoring of enzyme activity. A 2023 study published in the Journal of Enzyme Inhibition and Medicinal Chemistry demonstrated its utility in high-throughput screening for inhibitors of serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The study reported a novel assay protocol that improved sensitivity and reduced background noise, paving the way for more efficient drug discovery pipelines.

In addition to its role in enzyme assays, 4-Nitrophenyl N-benzoylglycinate has been investigated as a building block for peptide mimetics and prodrugs. A recent Nature Communications article (2024) detailed its incorporation into self-assembling peptides designed for targeted drug delivery. The researchers utilized the compound's benzoylglycine moiety to enhance hydrophobic interactions, resulting in nanostructures with improved stability and controlled release properties. This innovation holds promise for treating diseases with high spatial specificity, such as solid tumors.

Furthermore, the compound's chemical reactivity has been exploited in the development of novel synthetic methodologies. A 2023 Organic Letters publication reported a catalyst-free, one-pot synthesis of benzodiazepine derivatives using 4-Nitrophenyl N-benzoylglycinate as a key intermediate. The mild reaction conditions and high yields (up to 92%) make this approach attractive for industrial-scale production of psychotropic drugs. The study also provided mechanistic insights into the compound's role in facilitating intramolecular cyclization reactions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 4-Nitrophenyl N-benzoylglycinate. A 2024 review in Medicinal Research Reviews highlighted issues such as poor aqueous solubility and rapid metabolic clearance, which limit clinical translation. However, computational modeling studies have identified structural modifications that could address these limitations while retaining bioactivity. For instance, introducing polar substituents at the benzoyl ring has shown potential in improving solubility without compromising target binding affinity.

In conclusion, 4-Nitrophenyl N-benzoylglycinate (CAS: 3101-11-9) continues to be a valuable tool in chemical biology and drug development. Its multifaceted applications—from enzymatic assays to drug delivery systems—underscore its importance in contemporary research. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through innovative chemical modifications. As the field progresses, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals.